3-(5-methyl-4H-1,2,4-triazol-3-yl)aniline
Overview
Description
The compound “3-(5-methyl-4H-1,2,4-triazol-3-yl)aniline” is a derivative of 1,2,4-triazole . Triazoles are a class of compounds that have been studied extensively due to their multidirectional biological activity . They are known to have significant antibacterial activity .
Synthesis Analysis
The synthesis of triazole derivatives has been studied extensively. Various methods have been developed to synthesize triazole derivatives, including chemical and enzymatic methods . Chemical methods involve the formation of cyclic structures by the reaction of alkyl halides with azides .Chemical Reactions Analysis
Triazoles are known to accommodate a broad range of substituents (electrophiles and nucleophiles) around the core structures, paving the way for the construction of diverse novel bioactive molecules . They have been used in various chemical reactions, including the alkylation of 3-(2-,3- and 4-methoxyphenyl)-4,5-dihydro-1H-1,2,4-triazole-5-thiones .Scientific Research Applications
Antimicrobial Activities
The 1,2,4-triazole derivatives, including “3-(5-methyl-4H-1,2,4-triazol-3-yl)aniline”, have been found to possess good antimicrobial activities . These compounds were synthesized from the reaction of various ester ethoxycarbonylhydrazones with several primary amines . Good antimicrobial activities were found for compounds against the test microorganisms .
Anticancer Agents
1,2,4-triazole derivatives have been evaluated as promising anticancer agents . The cytotoxic activities of the synthesized compounds were evaluated against three human cancer cell lines including MCF-7, Hela and A549 using MTT assay . Compounds showed a promising cytotoxic activity lower than 12 μM against Hela cell line .
Therapeutic Agents
The 1,2,4-triazole core has been incorporated into a wide variety of therapeutically important agents available in clinical therapy . These include antifungal, antiviral, antimigraine, anxiolytic, antidepressant, and antitumoral agents .
Material Sciences
Triazoles, nitrogen-containing heterocycles, have gained attention for their applications in material sciences . They are used in the synthesis of high nitrogen containing heterocyclic systems due to their utility in various applications .
Propellants and Explosives
High nitrogen containing heterocyclic systems, such as 1,2,4-triazole derivatives, have been attracting increasing interest over the past decade because of their utility in various applications, such as propellants and explosives .
Pyrotechnics
1,2,4-triazole derivatives are also used in pyrotechnics . Their high nitrogen content makes them ideal for this application .
Mechanism of Action
Target of Action
Compounds with similar structures, such as 1,2,4-triazole derivatives, have been studied for their potential anticancer properties . These compounds often target enzymes like aromatase, which plays a crucial role in the biosynthesis of estrogens .
Mode of Action
It’s worth noting that molecules with a 1,2,4-triazole core are known to interact with their targets through hydrogen bonding . This interaction can lead to changes in the target’s function, potentially inhibiting its activity .
Biochemical Pathways
Related 1,2,4-triazole derivatives have been associated with the inhibition of key enzymes in the biosynthesis of steroidal hormones . This can lead to downstream effects such as the disruption of hormone-dependent cancer cell growth .
Pharmacokinetics
The presence of the 1,2,4-triazole moiety can potentially enhance the bioavailability of the compound .
Result of Action
Related 1,2,4-triazole derivatives have shown promising cytotoxic activity against various cancer cell lines . They can potentially inhibit the growth of these cells by disrupting key biochemical pathways .
Action Environment
Factors such as ph, temperature, and the presence of other molecules can potentially affect the compound’s interaction with its targets .
properties
IUPAC Name |
3-(5-methyl-1H-1,2,4-triazol-3-yl)aniline |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H10N4/c1-6-11-9(13-12-6)7-3-2-4-8(10)5-7/h2-5H,10H2,1H3,(H,11,12,13) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZULNBCXKBBLYRY-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NC(=NN1)C2=CC(=CC=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H10N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
174.20 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
3-(5-methyl-4H-1,2,4-triazol-3-yl)aniline | |
CAS RN |
915924-22-0 |
Source
|
| Record name | 3-(5-methyl-1H-1,2,4-triazol-3-yl)aniline | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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